Cas no 154874-75-6 (2-Pentanone,3-ethyl-3-hydroxy-, O-(phenylmethyl)oxime)

2-Pentanone,3-ethyl-3-hydroxy-, O-(phenylmethyl)oxime structure
154874-75-6 structure
Product Name:2-Pentanone,3-ethyl-3-hydroxy-, O-(phenylmethyl)oxime
CAS No:154874-75-6
MF:C14H21NO2
MW:235.32204413414
CID:174195
PubChem ID:6509923
Update Time:2025-04-19

2-Pentanone,3-ethyl-3-hydroxy-, O-(phenylmethyl)oxime Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone,3-ethyl-3-hydroxy-, O-(phenylmethyl)oxime
    • (2Z)-3-ethyl-2-phenylmethoxyiminopentan-3-ol
    • 154874-75-6
    • 3-Ethyl-3-hydroxy-2-pentanone O-(phenylmethyl)oxime
    • 2-Pentanone, 3-ethyl-3-hydroxy-, O-(phenylmethyl)oxime
    • Inchi: 1S/C14H21NO2/c1-4-14(16,5-2)12(3)15-17-11-13-9-7-6-8-10-13/h6-10,16H,4-5,11H2,1-3H3/b15-12-
    • InChI Key: NHTPXBWRDYOURX-QINSGFPZSA-N
    • SMILES: OC(/C(/C)=N\OCC1C=CC=CC=1)(CC)CC

Computed Properties

  • Exact Mass: 235.15733
  • Monoisotopic Mass: 235.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.82
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